Cas no 2103584-03-6 (ethyl 2-amino-2-{1,2,4triazolo1,5-apyridin-7-yl}acetate)

• Product Name: ethyl 2-amino-2-{1,2,4triazolo1,5-apyridin-7-yl}acetate
• CAS No: 2103584-03-6
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 6389304
• PubChem ID: 165733880
• Update Time: 2025-06-13

ethyl 2-amino-2-{1,2,4triazolo1,5-apyridin-7-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-2-{1,2,4triazolo1,5-apyridin-7-yl}acetate
• 2103584-03-6
• ethyl 2-amino-2-{[1,2,4]triazolo[1,5-a]pyridin-7-yl}acetate
• EN300-1592224

• Inchi： 1S/C10H12N4O2/c1-2-16-10(15)9(11)7-3-4-14-8(5-7)12-6-13-14/h3-6,9H,2,11H2,1H3
• InChI Key： BSTOPQTYMZBHKT-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C=CN2C(C=1)=NC=N2)N)=O

Computed Properties

• Exact Mass: 220.09602564g/mol
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 82.5Ų

Additional information on ethyl 2-amino-2-{1,2,4triazolo1,5-apyridin-7-yl}acetate

Research Brief on Ethyl 2-amino-2-{1,2,4triazolo1,5-apyridin-7-yl}acetate (CAS: 2103584-03-6)

The compound ethyl 2-amino-2-{1,2,4triazolo1,5-apyridin-7-yl}acetate (CAS: 2103584-03-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of ethyl 2-amino-2-{1,2,4triazolo1,5-apyridin-7-yl}acetate, which make it a promising scaffold for the design of novel bioactive molecules. The compound's triazolopyridine core is known to interact with various biological targets, including enzymes and receptors, suggesting its utility in the development of targeted therapies. Researchers have employed advanced synthetic methodologies to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biochemical pathways. For instance, preliminary data indicate that ethyl 2-amino-2-{1,2,4triazolo1,5-apyridin-7-yl}acetate exhibits inhibitory activity against certain kinases involved in inflammatory and oncogenic processes. These findings underscore its potential as a lead compound for the development of anti-inflammatory and anticancer agents.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are underway. Early results suggest favorable bioavailability and metabolic stability, which are critical for its progression into preclinical development. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinically relevant therapeutics.

In conclusion, ethyl 2-amino-2-{1,2,4triazolo1,5-apyridin-7-yl}acetate represents a promising candidate for further exploration in medicinal chemistry. Its unique structural attributes and demonstrated biological activity position it as a valuable tool for drug discovery. Future research should focus on elucidating its mechanism of action and optimizing its therapeutic profile to maximize clinical potential.